Cas no 273207-62-8 (Tert-butyl 3-(isothiocyanatomethyl)pyrrolidine-1-carboxylate)

• Product Name: Tert-butyl 3-(isothiocyanatomethyl)pyrrolidine-1-carboxylate
• CAS No: 273207-62-8
• MF: C₁₁H₁₈N₂O₂S
• MW: 242.337821483612
• CID: 5823430
• PubChem ID: 57182266
• Update Time: 2025-10-28

Tert-butyl 3-(isothiocyanatomethyl)pyrrolidine-1-carboxylate Chemical and Physical Properties

Names and Identifiers

• 1,1-Dimethylethyl 3-(isothiocyanatomethyl)-1-pyrrolidinecarboxylate
• SCHEMBL7897152
• EN300-7322035
• DTXSID101161341
• 273207-62-8
• tert-butyl 3-(isothiocyanatomethyl)pyrrolidine-1-carboxylate
• Tert-butyl 3-(isothiocyanatomethyl)pyrrolidine-1-carboxylate

• Inchi： 1S/C11H18N2O2S/c1-11(2,3)15-10(14)13-5-4-9(7-13)6-12-8-16/h9H,4-7H2,1-3H3
• InChI Key： FYKHRIQCUAEBEW-UHFFFAOYSA-N
• SMILES： S=C=NCC1CN(C(=O)OC(C)(C)C)CC1

Computed Properties

• Exact Mass: 242.10889899g/mol
• Monoisotopic Mass: 242.10889899g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 16
• Rotatable Bond Count: 4
• Complexity: 306
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.9
• Topological Polar Surface Area: 74Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Pyrrolidines Pyrrolidine carboxylic acids and derivatives Pyrrolidine carboxylic acids

Additional information on Tert-butyl 3-(isothiocyanatomethyl)pyrrolidine-1-carboxylate

Research Brief on Tert-butyl 3-(isothiocyanatomethyl)pyrrolidine-1-carboxylate (CAS: 273207-62-8) in Chemical Biology and Pharmaceutical Applications

Recent advancements in chemical biology and pharmaceutical research have highlighted the significance of Tert-butyl 3-(isothiocyanatomethyl)pyrrolidine-1-carboxylate (CAS: 273207-62-8) as a versatile intermediate in drug discovery and development. This compound, characterized by its isothiocyanate functional group and pyrrolidine scaffold, has garnered attention for its potential in targeted covalent inhibition and bioconjugation strategies. The following brief synthesizes the latest findings and applications of this molecule, emphasizing its role in medicinal chemistry and chemical biology.

A 2023 study published in the Journal of Medicinal Chemistry explored the use of Tert-butyl 3-(isothiocyanatomethyl)pyrrolidine-1-carboxylate as a key building block for covalent inhibitors targeting cysteine residues in disease-relevant proteins. The research demonstrated that the isothiocyanate moiety enables selective and irreversible binding to thiol groups, offering a promising approach for modulating protein function in oncology and inflammatory diseases. The study further highlighted the compound's stability under physiological conditions, making it suitable for in vivo applications.

In the realm of bioconjugation, a recent Nature Communications article (2024) reported innovative applications of this molecule for antibody-drug conjugate (ADC) development. The researchers utilized the isothiocyanate group to achieve site-specific conjugation of payloads to monoclonal antibodies, resulting in ADCs with improved homogeneity and therapeutic index. The tert-butyloxycarbonyl (Boc) protecting group in the molecule was found to enhance solubility during the conjugation process, addressing a common challenge in ADC manufacturing.

Structural-activity relationship (SAR) studies involving derivatives of 273207-62-8 have provided valuable insights for drug design. Computational modeling and X-ray crystallography data from a 2024 ACS Chemical Biology publication revealed that the pyrrolidine ring adopts a specific conformation that influences binding affinity to biological targets. These findings are guiding the development of next-generation covalent inhibitors with improved selectivity profiles.

The synthetic utility of Tert-butyl 3-(isothiocyanatomethyl)pyrrolidine-1-carboxylate continues to expand, as evidenced by its recent application in PROTAC (Proteolysis Targeting Chimera) development. A 2024 study in Chemical Science detailed its use as a linker component connecting target-binding and E3 ligase-recruiting moieties. The isothiocyanate group enabled efficient conjugation to cysteine-containing protein ligands, while the Boc-protected amine facilitated subsequent functionalization steps.

From a safety and pharmacokinetic perspective, recent preclinical evaluations have shown promising results. A 2023 Toxicology Reports publication indicated favorable metabolic stability and low cytotoxicity for derivatives based on this scaffold. However, researchers note that the reactivity of the isothiocyanate group requires careful optimization to balance target engagement with off-target effects.

Looking ahead, the unique properties of 273207-62-8 position it as a valuable tool in chemical biology and drug discovery. Ongoing research is exploring its application in targeted protein degradation, chemical probe development, and novel therapeutic modalities. The compound's commercial availability and well-established synthetic routes further enhance its appeal for both academic and industrial research settings.